Cas no 1805180-63-5 (5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid)

• Product Name: 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid
• CAS No: 1805180-63-5
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4963486
• Update Time: 2025-11-06

5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid

• Inchi： 1S/C9H6BrNO3/c10-6-1-5(3-11)8(4-12)7(2-6)9(13)14/h1-2,12H,4H2,(H,13,14)
• InChI Key： GYLSGQZSBQWZJK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CO)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3
• Molecular Weight: 256.05

Additional information on 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid

Comprehensive Overview of 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid (CAS No. 1805180-63-5)

5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid (CAS No. 1805180-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as bromo, cyano, and hydroxymethyl, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its multifunctional scaffold can be leveraged to design novel therapeutics.

In recent years, the demand for high-purity intermediates like 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid has surged, driven by advancements in precision medicine and green chemistry. This compound’s CAS No. 1805180-63-5 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Its cyano group and hydroxymethyl moiety offer reactive sites for further derivatization, enabling the creation of tailored molecules for specific applications.

One of the trending topics in chemical research is the development of sustainable synthetic routes. 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid aligns with this trend, as researchers explore catalyst-free reactions and solvent-free conditions to minimize environmental impact. Questions like “How to optimize the synthesis of 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid?” or “What are the industrial applications of CAS No. 1805180-63-5?” are commonly encountered in search engines, highlighting the compound’s practical significance.

The pharmaceutical industry is particularly interested in this compound due to its potential as a building block for active pharmaceutical ingredients (APIs). Its bromo substituent allows for further functionalization via cross-coupling reactions, a key step in modern drug design. Additionally, the hydroxymethyl group provides a handle for conjugation, making it valuable in prodrug development and bioconjugation strategies.

From an analytical chemistry perspective, 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid presents interesting challenges and opportunities. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability. Researchers often inquire about “How to analyze CAS No. 1805180-63-5?” or “What are the spectroscopic properties of 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid?”, underscoring the need for detailed methodological insights.

In summary, 5-Bromo-3-cyano-2-(hydroxymethyl)benzoic acid (CAS No. 1805180-63-5) is a compound of growing importance in both academic and industrial settings. Its multifunctional structure, combined with its applicability in drug discovery and sustainable chemistry, makes it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation chemicals and pharmaceuticals.